Cas no 616875-90-2 (TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE)

• Product Name: TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE
• CAS No: 616875-90-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 1628577
• PubChem ID: 49761053
• Update Time: 2025-11-02

TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2,3,4,4a,5,7,8,8a-octahydro-1h-1,6-naphthyridine-6-carboxylate
• TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE
• Octahydro-[1,6]naphthyridine-6-carboxylic acid tert-butyl ester
• MB09967
• AM805676
• DA-47109
• WYB81815
• CS-0128605
• tert-Butyl octahydro-1,6-naphthyridine-6(2H)-carboxylate
• AM805670
• SCHEMBL17228504
• DTXSID90678313
• P19270
• EN300-53449
• 6-Boc-decahydro-1,6-naphthyridine
• 1221818-15-0
• MFCD11616071
• tert-butyl decahydro-1,6-naphthyridine-6-carboxylate
• 616875-90-2
• tert-Butyloctahydro-1,6-naphthyridine-6(2H)-carboxylate
• AKOS022683628
• F8887-3836

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-6-11-10(9-15)5-4-7-14-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： WHVRANRQYMSGMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(C1)CCCN2)=O

Computed Properties

• Exact Mass: 240.18400
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.032
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.484
• PSA: 41.57000
• LogP: 2.26210
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE

Exploring the Versatile Applications of TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE (CAS No. 616875-90-2)

TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE (CAS No. 616875-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms such as tert-butyl octahydronaphthyridine carboxylate, belongs to the naphthyridine class of heterocyclic compounds. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE combines a saturated naphthyridine core with a tert-butyl ester group. This configuration contributes to its stability and reactivity, making it particularly useful in medicinal chemistry. Researchers frequently explore its potential in drug discovery, especially for targeting neurological and cardiovascular diseases, which are among the most searched health topics in recent years.

One of the key advantages of TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE is its versatility as a building block. It serves as a precursor for the synthesis of more complex molecules, including potential therapeutic agents. The compound's ability to undergo various chemical transformations, such as hydrogenation and ester hydrolysis, makes it a favorite among synthetic chemists. These properties align with the growing interest in green chemistry and sustainable synthesis, which are hot topics in the scientific community.

In pharmaceutical applications, TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE has shown promise in the development of novel drug candidates. Its structural motif is found in several compounds under investigation for their anti-inflammatory and neuroprotective effects. This is particularly relevant given the increasing prevalence of neurodegenerative disorders and the public's growing awareness of mental health issues.

The synthesis and characterization of TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE have been subjects of numerous studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are routinely employed to ensure the compound's purity and identity. These quality control measures are crucial, especially when the compound is used in pharmaceutical research, where purity standards are strictly regulated.

From a commercial perspective, the demand for TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE has been steadily increasing. Chemical suppliers and research institutions often seek high-quality batches of this compound for their projects. The market growth is driven by the expanding pharmaceutical sector and the continuous search for new chemical entities with therapeutic potential.

Storage and handling of TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, away from direct sunlight. These handling guidelines are similar to those for many other laboratory chemicals, making it relatively easy to incorporate into existing research workflows.

Recent advancements in computational chemistry and molecular modeling have opened new avenues for studying compounds like TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE. Researchers can now predict its behavior in various chemical environments and design more efficient synthesis routes. This computational approach aligns with the current trend toward data-driven research in chemistry and pharmaceuticals.

The future prospects for TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE appear promising. As research continues to uncover new applications for naphthyridine derivatives, this compound is likely to play an increasingly important role in drug discovery and development. Its potential contributions to addressing current health challenges make it a compound worth watching in the coming years.

For researchers interested in working with TERT-BUTYL OCTAHYDRO-1,6-NAPHTHYRIDINE-6(7H)-CARBOXYLATE, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data. The quality of the starting material can significantly impact the outcomes of synthetic and biological studies, making supplier selection a critical consideration in research planning.